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Compound of Interest

Compound Name: 2-Amino-2'-fluorobenzophenone

Cat. No.: B057201 Get Quote

Disclaimer: Specific safety data sheets (SDS) and disposal guidelines for 2-Amino-2'-
fluorobenzophenone (CAS: 1581-13-1) were not readily available. The following procedures

are based on best practices for the disposal of similar halogenated organic compounds, such

as 2-Amino-5-chloro-2'-fluorobenzophenone. Researchers, scientists, and drug development

professionals should always consult their institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and comply with all local, state, and federal

regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-2'-fluorobenzophenone, ensuring personnel safety and environmental protection.

Hazard Identification and Safety Summary
While specific hazard data for 2-Amino-2'-fluorobenzophenone is not detailed here, related

compounds like 2-Amino-5-chloro-2'-fluorobenzophenone are known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Hazard and Safety Data for the Related Compound 2-Amino-5-chloro-2'-fluorobenzophenone
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Hazard Identification
System

Classification
GHS Precautionary
Statements

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face protectionP302

+ P352: IF ON SKIN: Wash

with plenty of waterP305 +

P351 + P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

NFPA 704 Rating
Health: 2Flammability:

0Instability: 0

This data is for a related compound and should be used as a general guideline. Always refer to

a substance-specific SDS when available.

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of 2-Amino-2'-fluorobenzophenone.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.

If there is a risk of generating dust, use a NIOSH-approved respirator.

Ensure that an eyewash station and safety shower are readily accessible.

Perform all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood.
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2. Waste Identification and Segregation:

2-Amino-2'-fluorobenzophenone is a halogenated organic compound.

It is critical to segregate this waste from non-halogenated organic waste, aqueous waste,

and other incompatible materials.[1]

3. Waste Collection:

Solid Waste:

Carefully sweep up solid 2-Amino-2'-fluorobenzophenone, avoiding dust generation.[2]

Place the material into a designated, clearly labeled, and sealable hazardous waste

container for halogenated organic solids.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).[1]

Contaminated Materials:

Any materials that have come into contact with the chemical, such as weighing paper,

gloves, and pipette tips, must also be disposed of as hazardous waste in the same

container.

Solutions:

Do not pour solutions containing 2-Amino-2'-fluorobenzophenone down the drain.

Collect these solutions in a separate, designated waste container for halogenated organic

liquids.

4. Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"2-Amino-2'-fluorobenzophenone," and the approximate quantity.
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Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

5. Final Disposal:

The recommended method for the final disposal of halogenated organic compounds is

through a licensed hazardous waste disposal company.[1]

The primary treatment method for this type of waste is typically high-temperature

incineration.[1]

Alternatively, the material may be dissolved in a combustible solvent and incinerated in a

chemical incinerator equipped with an afterburner and scrubber.[1]

6. Documentation:

Maintain accurate records of the disposed waste, including the chemical name, quantity, and

date of disposal, in accordance with your institution's and local regulations.
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Disposal Workflow for 2-Amino-2'-fluorobenzophenone
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Caption: Disposal workflow for 2-Amino-2'-fluorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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